Cas no 78137-46-9 (1,2,3-Hexanetriol,2-ethyl-)

1,2,3-Hexanetriol,2-ethyl- structure
1,2,3-Hexanetriol,2-ethyl- structure
Product Name:1,2,3-Hexanetriol,2-ethyl-
CAS No:78137-46-9
MF:C8H18O3
MW:162.226723194122
CID:564822
PubChem ID:3018754
Update Time:2025-04-19

1,2,3-Hexanetriol,2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Hexanetriol,2-ethyl-
    • 2-Ethylhexane-1,2,3-triol
    • SCHEMBL11221165
    • NS00058541
    • EINECS 278-848-8
    • DTXSID40999383
    • 78137-46-9
    • Inchi: 1S/C8H18O3/c1-3-5-7(10)8(11,4-2)6-9/h7,9-11H,3-6H2,1-2H3
    • InChI Key: REWWIIBUGWWCGY-UHFFFAOYSA-N
    • SMILES: OC(CO)(CC)C(CCC)O

Computed Properties

  • Exact Mass: 162.126
  • Monoisotopic Mass: 162.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Density: 1.056
  • Boiling Point: 311.4°C at 760 mmHg
  • Flash Point: 150.7°C
  • Refractive Index: 1.48
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd